Cas no 393516-78-4 (2-Methyl-3-acetylbenzoic acid)

• Product Name: 2-Methyl-3-acetylbenzoic acid
• CAS No: 393516-78-4
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 299554
• PubChem ID: 24728880
• Update Time: 2025-11-02

2-Methyl-3-acetylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-acetyl-2-methyl-
• 2-Methyl-3-acetylbenzoic acid
• 3-Acetyl-2-methylbenzoic acid
• LogP
• AKOS006279113
• 2-METHYL-3-ACETYLBENZOICACID
• 393516-78-4
• DTXSID20646545
• FT-0728937
• AC-10242
• SCHEMBL245292

• Inchi： 1S/C10H10O3/c1-6-8(7(2)11)4-3-5-9(6)10(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： BCLPLXPYKPSXAN-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 347.5±30.0 °C at 760 mmHg
• Flash Point: 178.2±21.1 °C
• Refractive Index: 1.554
• PSA: 54.37
• LogP: 1.89580
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Methyl-3-acetylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Methyl-3-acetylbenzoic acid

2-Methyl-3-acetylbenzoic Acid (CAS No. 393516-78-4): Properties, Applications, and Market Insights

2-Methyl-3-acetylbenzoic acid (CAS No. 393516-78-4) is a specialized organic compound with a molecular formula of C₁₀H₁₀O₃. This aromatic carboxylic acid derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a benzoic acid core with both methyl and acetyl functional groups at adjacent positions, creating interesting reactivity patterns that make it valuable for synthetic applications.

The growing interest in 2-methyl-3-acetylbenzoic acid derivatives reflects broader trends in medicinal chemistry, where researchers are increasingly focusing on modified benzoic acid scaffolds for drug development. Recent studies suggest this compound may serve as a key intermediate in the synthesis of novel anti-inflammatory agents, aligning with current pharmaceutical industry priorities for developing safer NSAID alternatives. The acetylbenzoic acid structure offers multiple sites for further chemical modification, making it particularly versatile for structure-activity relationship studies.

From a physical properties perspective, 2-methyl-3-acetylbenzoic acid typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its melting point range of 145-150°C and molecular weight of 178.18 g/mol make it suitable for various synthetic processes. Analytical characterization typically employs techniques like HPLC, NMR spectroscopy, and mass spectrometry, with purity grades available up to 98% for research applications. The compound's stability under standard laboratory conditions contributes to its utility as a building block in organic synthesis.

The applications of CAS 393516-78-4 span multiple industries, with particular significance in pharmaceutical intermediates. Current research explores its potential in developing kinase inhibitors, reflecting the booming market for targeted cancer therapies. In agrochemicals, the methyl acetylbenzoic acid structure shows promise for creating novel plant growth regulators, addressing the agriculture sector's need for sustainable crop protection solutions. Additionally, material scientists are investigating derivatives for specialty polymer applications, especially in high-performance thermoplastics.

Market analysis indicates steady growth in demand for 2-methyl-3-acetylbenzoic acid suppliers, driven by expanding R&D activities in Asia-Pacific and North American regions. The compound's pricing reflects its niche status, typically ranging from $50-$200 per gram depending on purity and quantity. Regulatory status varies by jurisdiction, but it generally falls outside controlled substance categories, facilitating international trade for research purposes. Current synthesis methods emphasize green chemistry principles, with recent patents highlighting improved yield processes using catalytic methods.

Quality control standards for 2-methyl-3-acetyl benzoic acid typically require verification of identity (FTIR), purity (HPLC), and residual solvent content (GC). Storage recommendations include protection from moisture at 2-8°C in amber glass containers. Safety data indicates standard laboratory precautions suffice for handling, with no extraordinary hazards reported. The compound's environmental profile shows moderate biodegradability, though proper waste disposal protocols should always be followed.

Emerging research directions for 393516-78-4 compound include exploration in photopharmacology, where its structure could enable light-activated drug systems. Another promising avenue involves its use in metal-organic frameworks (MOFs) for catalytic applications. These developments align with current scientific trends toward smart materials and precision medicine. The compound's dual functional groups (carboxylic acid and ketone) provide unique coordination chemistry opportunities that researchers are just beginning to exploit.

For synthetic chemists, 2-methyl-3-acetylbenzoic acid price and availability remain key considerations. Major suppliers have established reliable production scales to meet growing demand, with custom synthesis services available for specialized derivatives. Analytical method development continues to advance, with recent publications describing improved LC-MS techniques for trace analysis. These technical advancements support the compound's expanding role in cutting-edge research across multiple disciplines.

The future outlook for 2-methyl-3-acetylbenzoic acid applications appears bright, particularly in personalized medicine approaches. Its structural features make it amenable to combinatorial chemistry techniques, while its moderate size offers optimal properties for drug-like molecules. As computational chemistry tools improve for predicting benzoic acid derivative activity, demand for this versatile intermediate will likely increase. Current market intelligence suggests particular growth potential in contract research organizations serving the pharmaceutical industry.

In conclusion, 2-methyl-3-acetylbenzoic acid (CAS No. 393516-78-4) represents an important building block in modern organic synthesis with diverse applications across multiple high-tech industries. Its unique combination of aromaticity and functional group arrangement provides researchers with valuable synthetic flexibility. As scientific understanding of benzoic acid derivatives deepens, this compound will undoubtedly play an increasingly significant role in developing next-generation therapeutic agents, advanced materials, and sustainable agricultural chemicals.